Cas no 94247-03-7 (9-Octadecenoic acid,12-hydroxy-, isooctadecyl ester, (9Z,12R)-)

• Product name: 9-Octadecenoic acid,12-hydroxy-, isooctadecyl ester, (9Z,12R)-
• CAS No: 94247-03-7
• MF: C₃₆H₇₀O₃
• MW: 550.9392
• CID: 816867
• PubChem ID: 71300524

9-Octadecenoic acid,12-hydroxy-, isooctadecyl ester, (9Z,12R)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, isooctadecyl ester, (9Z,12R)-
• 16-methylheptadecyl (Z,12R)-12-hydroxyoctadec-9-enoate
• SCHEMBL1278192
• Isooctadecyl (R)-12-hydroxyoleate
• EINECS 304-178-3
• 94247-03-7

• Inchi： InChI=1S/C36H70O3/c1-4-5-6-25-30-35(37)31-26-21-17-13-14-18-22-27-32-36(38)39-33-28-23-19-15-11-9-7-8-10-12-16-20-24-29-34(2)3/h21,26,34-35,37H,4-20,22-25,27-33H2,1-3H3/b26-21-/t35-/m1/s1
• InChI Key： OHGFAYSBGOUQEN-MANUIOBQSA-N
• SMILES： CCCCCCC(CC=CCCCCCCCC(=O)OCCCCCCCCCCCCCCCC(C)C)O

Computed Properties

• Exact Mass: 550.53249609g/mol
• Monoisotopic Mass: 550.53249609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 32
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.6
• Topological Polar Surface Area: 46.5Ų